Cas no 61999-92-6 (Benzenamine, 2,6-bis(phenylmethoxy)-)
61999-92-6 structure
Product Name:Benzenamine, 2,6-bis(phenylmethoxy)-
CAS No:61999-92-6
MF:C20H19NO2
MW:305.370365381241
CID:461065
PubChem ID:12770208
Update Time:2025-04-19
Benzenamine, 2,6-bis(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2,6-bis(phenylmethoxy)-
- 2,6-bis(phenylmethoxy)aniline
- 2,6-bis(benzyloxy)aniline
- SCHEMBL11828242
- DTXSID90509436
- 61999-92-6
- GBCLSWYQELUKHR-UHFFFAOYSA-N
-
- Inchi: 1S/C20H19NO2/c21-20-18(22-14-16-8-3-1-4-9-16)12-7-13-19(20)23-15-17-10-5-2-6-11-17/h1-13H,14-15,21H2
- InChI Key: GBCLSWYQELUKHR-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=CC=C(C=1N)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 305.14167
- Monoisotopic Mass: 305.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- PSA: 44.48
Benzenamine, 2,6-bis(phenylmethoxy)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
61999-92-6 (Benzenamine, 2,6-bis(phenylmethoxy)-) Related Products
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- 883107-58-2(Benzenamine,2-methyl-6-(phenylmethoxy)-)
- 20012-63-9(2-(benzyloxy)aniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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